N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine
Overview
Description
“N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine” is a chemical compound with the molecular formula C8H13N3OS . It is a derivative of morpholine, a common heterocyclic amine .
Synthesis Analysis
The synthesis of similar compounds often involves the Mannich reaction, a three-component condensation reaction involving an active hydrogen compound, formaldehyde, and a secondary or tertiary amine . The Mannich reaction is a key step in the synthesis of many bioactive molecules .Molecular Structure Analysis
The molecular structure of similar compounds often involves a methylene group bridging the molecules of 2-mercapto benzothiazole and morpholine . The dihedral angle between the benzothiazole and morpholine planes is often around 70.37 (5)° .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds often involve the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine” include a molecular formula of C8H13N3OS, an average mass of 199.273 Da, and a monoisotopic mass of 199.077927 Da .Scientific Research Applications
However, thiazole compounds, which are structurally related to the compound , are known to have diverse biological activities, including antitumor and cytotoxic effects . This suggests that N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine could potentially have similar applications in biomedical research, although this is speculative without specific studies on the compound.
Mechanism of Action
Future Directions
The future directions for research on “N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine” and similar compounds could involve further exploration of their potential biological activities. For instance, Mannich base compounds have been reported as potential biological agents with applications as anti-tubercular, anti-malarial, vasorelaxing, anti-cancer, and analgesic drugs .
properties
IUPAC Name |
N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3OS/c1-6-13-8(9-1)7-10-11-2-4-12-5-3-11/h1,6,10H,2-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZYPVQBCAOJMFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1NCC2=NC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-thiazol-2-ylmethyl)morpholin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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